Cas no 5077-67-8 (1-Hydroxybutan-2-one)

• Product Name: 1-Hydroxybutan-2-one
• CAS No: 5077-67-8
• Molecular Formula: C₄H₈O₂
• Molecular Weight: 88.10512
• MDL: MFCD00010259
• CID: 371377
• PubChem ID: 521300

1-Hydroxybutan-2-one Properties

Names and Identifiers

• 1-Hydroxybutan-2-one
• 1-hydroxy-2-butanon
• 2-Butanone, 1-hydroxy-
• 1-HYDROXY-2-BUTANONE
• 1-hydroxy-2-oxobutane
• 1-hydroxybutanone
• 2-Butanone,1-hydroxy
• 2-ketobutanol
• 2-Oxobutanol
• FEMA No. 3173
• hydroxybutanone
• hydroxymethyl propionaldehyde
• propionylcarbinol

• MDL： MFCD00010259
• InChIKey： GFAZHVHNLUBROE-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H8O2/c1-2-4(6)3-5/h5H,2-3H2,1H3
• SMILES： CCC(=O)CO

Computed Properties

• Exact Mass: 88.05240
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 88.052429494 g/mol
• Heavy Atom Count: 6
• Complexity: 49.5
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.2
• Tautomer Count: 4
• Surface Charge: 0
• Topological Polar Surface Area: 37.3Ų
• Molecular Weight: 88.11

Experimental Properties

• LogP: -0.04220
• PSA: 37.30000
• Refractive Index: 1.4189
• Boiling Point: 160.05°C
• Melting Point: 15°C (estimate)
• FEMA: 3173 | 1-HYDROXY-2-BUTANONE
• Solubility: Insoluble in water; soluble in diethyl ether
• Color/Form: colorless liquid
• Solubility: Soluble in water, ethanol and ether.
• Density: 1.0272
• Refractive Index: 1.417-1.423

1-Hydroxybutan-2-one Security Information

• Safety Term：3.2
• Packing Group：III
• Packing Group：III
• Hazard Level：3.2
• Hazardous Material transportation number：UN 1993
• PackingGroup：III
• HazardClass：3.2

1-Hydroxybutan-2-one Customs Data

• HS CODE：2914400090
• Customs Data：

  China Customs Code:

  2914400090

  Overview:

  2914400090 Other ketone alcohols and ketone aldehydes.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914400090 other ketone-alcohols and ketone-aldehydes.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alpha-hydroxy ketones